Cas no 69796-30-1 (Phosphonic acid,[hydroxy(4-hydroxyphenyl)methyl]- (9CI))

• Product Name: Phosphonic acid,[hydroxy(4-hydroxyphenyl)methyl]- (9CI)
• CAS No: 69796-30-1
• MF: C₇H₉O₅P
• MW: 204.117123365402
• CID: 519720
• PubChem ID: 346192
• Update Time: 2025-04-19

Phosphonic acid,[hydroxy(4-hydroxyphenyl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,[hydroxy(4-hydroxyphenyl)methyl]- (9CI)
• [hydroxy-(4-hydroxyphenyl)methyl]phosphonic acid
• AC1L84FM
• NSC404324
• NSC-404324
• Phosphonic acid, [hydroxy(4-hydroxyphenyl)methyl]-
• 69796-30-1
• .alpha.-Toluenephosphonic acid, .alpha.-p-dihydroxy-
• SCHEMBL10252598
• DTXSID00323569

• Inchi： 1S/C7H9O5P/c8-6-3-1-5(2-4-6)7(9)13(10,11)12/h1-4,7-9H,(H2,10,11,12)
• InChI Key： GTWFICRIULNPSU-UHFFFAOYSA-N
• SMILES： P(C(C1C=CC(=CC=1)O)O)(=O)(O)O

Computed Properties

• Exact Mass: 204.01877
• Monoisotopic Mass: 204.01876038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 97.99
• LogP: 0.56080